Cas no 62150-22-5 (Heptanal, 2-[(dimethylamino)methyl]-)

• Product Name: Heptanal, 2-[(dimethylamino)methyl]-
• CAS No: 62150-22-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 456273
• PubChem ID: 12507203
• Update Time: 2025-04-19

Heptanal, 2-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Heptanal, 2-[(dimethylamino)methyl]-
• 2-[(dimethylamino)methyl]heptanal
• 62150-22-5
• DTXSID70500749

• Inchi： 1S/C10H21NO/c1-4-5-6-7-10(9-12)8-11(2)3/h9-10H,4-8H2,1-3H3
• InChI Key： OKYYYCHEDZQKKD-UHFFFAOYSA-N
• SMILES： O=CC(CN(C)C)CCCCC

Computed Properties

• Exact Mass: 171.16243
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31